Cas no 11013-71-1 (Card-20(22)-enolide, 16-(formyloxy)-3-[(O-β-D-glucopyranosyl-(1→4)-O-2,6-dideoxy-β-D-ribo-hexopyranosyl-(1→4)-O-2,6-dideoxy-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-β-D-ribo-hexopyranosyl)oxy]-14-hydroxy-, (3β,5β,16β)-)

• Product Name: Card-20(22)-enolide, 16-(formyloxy)-3-[(O-β-D-glucopyranosyl-(1→4)-O-2,6-dideoxy-β-D-ribo-hexopyranosyl-(1→4)-O-2,6-dideoxy-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-β-D-ribo-hexopyranosyl)oxy]-14-hydroxy-, (3β,5β,16β)-
• CAS No: 11013-71-1
• MF: C₄₈H₇₄O₂₀
• MW: 971.1g/molg/mol
• CID: 177999
• PubChem ID: 101927054
• Update Time: 2024-03-01

Card-20(22)-enolide, 16-(formyloxy)-3-[(O-β-D-glucopyranosyl-(1→4)-O-2,6-dideoxy-β-D-ribo-hexopyranosyl-(1→4)-O-2,6-dideoxy-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-β-D-ribo-hexopyranosyl)oxy]-14-hydroxy-, (3β,5β,16β)- Chemical and Physical Properties

Names and Identifiers

• 4)-2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-14-hydroxy-, (3b,5b,16b)- (9CI)
• 4)-O-2,6-dideoxy-b-D-ribo-hexopyranosyl-(1&reg
• Deacetyllanatoside E
• Glucogitaloxin(6CI,7CI,8CI)
• Glucogitaloxin
• CID 101927054
• Card-20(22)-enolide, 16-(formyloxy)-3-[(O-β-D-glucopyranosyl-(1→4)-O-2,6-dideoxy-β-D-ribo-hexopyranosyl-(1→4)-O-2,6-dideoxy-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-β-D-ribo-hexopyranosyl)oxy]-14-hydroxy-, (3β,5β,16β)-
• NS00093801
• 11013-71-1
• DTXSID301347741

• Inchi： 1S/C48H74O20/c1-21-42(66-36-15-30(52)43(22(2)62-36)67-37-16-31(53)44(23(3)63-37)68-45-41(57)40(56)39(55)33(18-49)65-45)29(51)14-35(61-21)64-26-8-10-46(4)25(13-26)6-7-28-27(46)9-11-47(5)38(24-12-34(54)59-19-24)32(60-20-50)17-48(28,47)58/h12,20-23,25-33,35-45,49,51-53,55-58H,6-11,13-19H2,1-5H3/t21-,22-,23-,25-,26+,27+,28-,29+,30+,31+,32+,33-,35+,36+,37+,38+,39-,40+,41-,42-,43-,44-,45+,46+,47-,48+/m1/s1
• InChI Key： DVZRMNUVMZDNJY-YFWSQMBUSA-N
• SMILES： O[C@]12C[C@@H]([C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)OC=O

Computed Properties

• Exact Mass: 970.477
• Monoisotopic Mass: 970.477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 68
• Rotatable Bond Count: 12
• Complexity: 1820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 288

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 12.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives